4-((2-Fluorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid
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Description
4-((2-Fluorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid, also known as FAMP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. FAMP is a small molecule that belongs to the class of alpha-ketoglutarate-dependent dioxygenases inhibitors.
Scientific Research Applications
Analytical Chemistry Applications
4-((2-Fluorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid, as part of its family of compounds, has been utilized in the development of sensitive analytical methods. For instance, a study by Zhang et al. (2008) in "Food Chemistry" used a similar compound in developing an enzyme-linked immunosorbent assay (ELISA) for the detection of fenthion, an organophosphorous insecticide, in fruit samples. This illustrates the compound's role in enhancing analytical capabilities in environmental and food safety contexts (Zhang et al., 2008).
Pharmaceutical Research
Compounds in the same family have shown potential in pharmaceutical research. For example, Egawa et al. (1984) in the "Journal of Medicinal Chemistry" synthesized compounds, including 4-oxobutanoic acids, to explore their antibacterial activity. This signifies the compound's relevance in developing new antibacterial agents, which can have significant implications in tackling bacterial infections (Egawa et al., 1984).
Material Science and Chemistry
In the field of material science and chemistry, the compound's derivatives have been used to study molecular interactions and crystal structures. Amalʼchieva et al. (2022) investigated reactions of 4-oxobutanoic acids with 2-(aminophenyl)methanol, contributing to our understanding of molecular interactions and synthesis pathways in organic chemistry (Amalʼchieva et al., 2022).
Biochemistry and Molecular Biology
In biochemistry and molecular biology, similar compounds have been used as fluorescent labeling agents, as demonstrated by Hirano et al. (2004) in the "Journal of Chromatography A." They synthesized a novel fluorophore derived from a related compound, showcasing its utility in biomedical analysis (Hirano et al., 2004).
properties
IUPAC Name |
4-(2-fluoroanilino)-2-(3-methoxypropylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O4/c1-21-8-4-7-16-12(14(19)20)9-13(18)17-11-6-3-2-5-10(11)15/h2-3,5-6,12,16H,4,7-9H2,1H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACLMORPAVDISSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(CC(=O)NC1=CC=CC=C1F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-Fluorophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid |
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